3-[(1-Methyl-3-pyridin-3-ylpyrazol-4-yl)methylamino]phenol

• IUPAC Name: 3-[(1-methyl-3-pyridin-3-ylpyrazol-4-yl)methylamino]phenol
• InChI: InChI=1S/C16H16N4O/c1-20-11-13(10-18-14-5-2-6-15(21)8-14)16(19-20)12-4-3-7-17-9-12/h2-9,11,18,21H,10H2,1H3
• InChI Key: ANAPQWHSTOSASC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CN=CC=C2)CNC3=CC(=CC=C3)O
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

3-[(1-Methyl-3-pyridin-3-ylpyrazol-4-yl)methylamino]phenol, also known as MPMP, is a chemical compound that has been studied extensively in the field of biochemistry and pharmacology. This compound has shown potential as a therapeutic agent for various diseases and disorders due to its unique mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(1-Methyl-3-pyridin-3-ylpyrazol-4-yl)methylamino]phenol involves its ability to inhibit various enzymes and signaling pathways in the body. It has been shown to inhibit the activity of tyrosinase, an enzyme involved in the production of melanin. This makes it a potential treatment for hyperpigmentation disorders. This compound has also been shown to inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in cell proliferation and survival. This makes it a potential treatment for cancer.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. This compound has also been shown to have anti-inflammatory properties, which can reduce inflammation in the body. Additionally, this compound has been shown to have anti-tumor properties, which can inhibit the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(1-Methyl-3-pyridin-3-ylpyrazol-4-yl)methylamino]phenol in lab experiments is its unique mechanism of action. This makes it a valuable tool for studying various enzymes and signaling pathways in the body. Additionally, this compound has been shown to have low toxicity, making it a safer alternative to other compounds used in lab experiments. However, one limitation of using this compound in lab experiments is its complex synthesis process. This can make it difficult and time-consuming to obtain the compound for use in experiments.

Future Directions

There are many future directions for research on 3-[(1-Methyl-3-pyridin-3-ylpyrazol-4-yl)methylamino]phenol. One area of research is the development of this compound as a therapeutic agent for various diseases and disorders. This includes further studies on its potential as a treatment for cancer, Alzheimer's disease, and Parkinson's disease. Another area of research is the development of new synthesis methods for this compound that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various enzymes and signaling pathways in the body.
Conclusion
In conclusion, this compound is a chemical compound that has shown potential as a therapeutic agent for various diseases and disorders. Its unique mechanism of action and physiological effects make it a valuable tool for studying various enzymes and signaling pathways in the body. While there are limitations to using this compound in lab experiments, its potential as a therapeutic agent and the many future directions for research make it an exciting area of study in the field of biochemistry and pharmacology.

Synthesis Methods

The synthesis of 3-[(1-Methyl-3-pyridin-3-ylpyrazol-4-yl)methylamino]phenol involves a series of chemical reactions that result in the formation of the final compound. The starting materials for the synthesis include 3-hydroxybenzaldehyde, 3-methylpyridine, and 4-amino-1H-pyrazole. These compounds are reacted with each other in the presence of various reagents and catalysts to produce this compound. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

3-[(1-Methyl-3-pyridin-3-ylpyrazol-4-yl)methylamino]phenol has been extensively studied in the field of pharmacology and biochemistry. It has shown potential as a therapeutic agent for various diseases and disorders, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have antioxidant, anti-inflammatory, and anti-tumor properties, making it a promising candidate for the treatment of these conditions.